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Compound of Interest

Compound Name: Tin chromate

Cat. No.: B14674120 Get Quote

Essential Safety and Handling of Tin Chromate
This guide provides critical safety and logistical information for the handling and disposal of Tin
Chromate, tailored for research and drug development professionals. Adherence to these

procedures is essential for ensuring a safe laboratory environment.

Health Hazard Information
Tin chromate and its related compounds present significant health risks. Chromates are

known to be corrosive, skin sensitizers, and carcinogenic.[1][2] Inorganic tin compounds can

cause irritation to the eyes, skin, and respiratory tract.[3][4][5] Short-term exposure through

inhalation may lead to irritation, chest pain, and dizziness, while long-term exposure can result

in more severe conditions, including lung damage and cancer.[2]

Quantitative Exposure Limits and Physical Properties
The following tables summarize key quantitative data for tin compounds and chromates.

Table 1: Occupational Exposure Limits
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Compound Family Regulation
Exposure Limit (Time-
Weighted Average)

Inorganic Tin Compounds (as

Sn)
OSHA PEL 2 mg/m³ (8-hr TWA)[3]

ACGIH TLV 2 mg/m³ (8-hr TWA)[6]

Canadian Provinces (AB, BC,

ON, QC)
2 mg/m³ (8-hr TWA)[6]

Chromates (as Cr) NIOSH REL 0.001 mg/m³ (10-hr TWA)[7][8]

ACGIH TLV 0.001 mg/m³ (8-hr TWA)[7][8]

OSHA PEL 0.1 mg/m³ (Ceiling)[7][8]

IDLH 15 mg/m³[7][8]

Table 2: Physical and Chemical Properties

Substance Property Value

Tin Melting Point 231.9 °C / 449 °F[3][4]

Boiling Point 2507 °C / 4545 °F[3]

Relative Density 7.31 g/cm³ (at 25 °C)[4]

Water Solubility
Insoluble (Slightly soluble in

hot water)[3][4]

Calcium Chromate* Melting Point 200 °C / 392 °F[7]

Specific Gravity 2.9 (water = 1)[7]

Water Solubility Slightly soluble[7]

Note: Data for Calcium Chromate is provided as a representative example for chromate

compounds.
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Personal Protective Equipment (PPE)
A systematic review of the work process is necessary to ensure that appropriate risk

management measures and PPE are in place.[1]

Eye Protection: Tightly fitting safety goggles are mandatory.[1] A full-face shield is required

where there is a risk of splashes.[1][9]

Hand Protection: Use chemical-resistant gloves made of materials such as butyl rubber,

fluorinated rubber, polychloroprene, or polyvinyl chloride.[1] Gloves must be changed

immediately if contaminated.[1]

Body Protection: A chemical-resistant protective suit and appropriate footwear are necessary

to prevent skin contact.[1] For tasks with significant exposure potential, a corrosive-resistant

apron and gauntlets should be considered.[10]

Respiratory Protection: The selection of respiratory protection depends on the anticipated

exposure level.

Lower Exposure Potential: A P3 filter mask is recommended for potential exposure to

dusts or aerosols.[1]

Higher Exposure Potential: A half-face or full-face respirator with a P3 filter is appropriate.

[11] In areas with limited ventilation, a supplied-air respirator may be necessary.[11] For

inorganic tin compounds, respirator selection is based on the concentration, ranging from

a quarter-mask respirator at up to 10 mg/m³ to a full-facepiece self-contained breathing

apparatus for unknown or IDLH conditions.[3]

Handling and Storage Procedures
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a fume hood equipped with a HEPA filter to evacuate chromates at the source.[11][12]

Safe Handling Practices:

Avoid generating dust during handling.[2][4]

Wash hands thoroughly with soap and water after handling the material.[4][6]
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Contaminated work clothing should not be allowed out of the workplace and must be

properly cleaned before reuse.[13][14]

Do not eat, drink, or smoke in areas where Tin Chromate is handled.[6]

Storage: Store Tin Chromate in tightly closed, properly labeled containers in a cool, dry, and

well-ventilated area.[7][13] Keep it away from incompatible materials such as combustibles

and strong acids.[7]

Disposal Plan
Waste Collection: All Tin Chromate waste, including contaminated materials, should be

collected in appropriate, sealed containers for disposal.[2]

Disposal Method: Dispose of waste in accordance with all local, regional, national, and

international regulations.[6] Contact a licensed professional waste disposal service. Do not

empty into drains or sewers.[7][15]

Contaminated Packaging: Handle contaminated packages in the same manner as the

substance itself.[15]

Emergency Procedures
Spill Response
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Immediate Actions

Personal Protection

Spill Cleanup Procedure

Post-Cleanup

1. Evacuate Area & Restrict Access

2. Assess Spill Severity

3. Don Appropriate PPE
(Full-face respirator, chemical suit, heavy-duty gloves)

4. Ensure Adequate Ventilation

5. Contain the Spill

6. Moisten Material (to prevent dust)

7. Collect with HEPA-filter vacuum or non-sparking tools

8. Place in sealed, labeled waste container

9. Decontaminate Area & Equipment

10. Dispose of Waste via Hazardous Waste Program

11. Report the Incident

Click to download full resolution via product page
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First Aid Measures
Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20

minutes, removing contact lenses if possible.[4] Seek immediate medical attention.[5]

Skin Contact: Remove all contaminated clothing, shoes, and jewelry immediately.[2] Wash

the affected skin area with soap and plenty of water for at least 15-20 minutes.[2] Seek

medical attention if irritation persists.[4]

Inhalation: Move the individual to fresh air immediately.[4] If breathing has stopped, perform

artificial respiration.[2] Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water.[4] Seek immediate medical

attention.[3][5]

Note: The search results did not contain specific experimental protocols for citation. The

information provided is based on general safety data sheets and guidelines for handling

chromates and tin compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jonesdayreach.com [jonesdayreach.com]

2. chem-on.com.sg [chem-on.com.sg]

3. CDC - NIOSH Pocket Guide to Chemical Hazards - Tin [cdc.gov]

4. fishersci.com [fishersci.com]

5. dla.mil [dla.mil]

6. mgchemicals.com [mgchemicals.com]

7. nj.gov [nj.gov]

8. nj.gov [nj.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=S25610&productDescription=TIN+METAL+SHOT+100G+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Solicitation%20Docs/Tin/SDS%20-%20Tin%20FINAL.pdf?ver=4Q8_CUPXOY6avy-jz0UPqQ%3D%3D
https://www.chem-on.com.sg/image/catalog/product_catalog/SDS%20-%20ZINC%20POTASSIUM%20CHROMATE%20_Z.P.C_.pdf
https://www.chem-on.com.sg/image/catalog/product_catalog/SDS%20-%20ZINC%20POTASSIUM%20CHROMATE%20_Z.P.C_.pdf
https://www.fishersci.com/store/msds?partNumber=S25610&productDescription=TIN+METAL+SHOT+100G+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=S25610&productDescription=TIN+METAL+SHOT+100G+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.chem-on.com.sg/image/catalog/product_catalog/SDS%20-%20ZINC%20POTASSIUM%20CHROMATE%20_Z.P.C_.pdf
https://www.cdc.gov/niosh/npg/npgd0613.html
https://www.fishersci.com/store/msds?partNumber=S25610&productDescription=TIN+METAL+SHOT+100G+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/npgd0613.html
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Solicitation%20Docs/Tin/SDS%20-%20Tin%20FINAL.pdf?ver=4Q8_CUPXOY6avy-jz0UPqQ%3D%3D
https://www.benchchem.com/product/b14674120?utm_src=pdf-custom-synthesis
https://jonesdayreach.com/wp-content/uploads/GPS-E1bis-EN-2021-12-02.pdf
https://www.chem-on.com.sg/image/catalog/product_catalog/SDS%20-%20ZINC%20POTASSIUM%20CHROMATE%20_Z.P.C_.pdf
https://www.cdc.gov/niosh/npg/npgd0613.html
https://www.fishersci.com/store/msds?partNumber=S25610&productDescription=TIN+METAL+SHOT+100G+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Solicitation%20Docs/Tin/SDS%20-%20Tin%20FINAL.pdf?ver=4Q8_CUPXOY6avy-jz0UPqQ%3D%3D
https://mgchemicals.com/downloads/msds/01%20English%20Can-USA%20SDS/sds-421-l.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/qr/0315qr.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0315.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14674120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Protect Yourself: Essential Safety Gear For Hard Chrome Plating – DVS Enterprises
[dvsenterprises.co.in]

10. Reddit - The heart of the internet [reddit.com]

11. jonesdayreach.com [jonesdayreach.com]

12. ecommerce.ibaosteel.com [ecommerce.ibaosteel.com]

13. axalta.com [axalta.com]

14. osha.gov [osha.gov]

15. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Personal protective equipment for handling Tin
chromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14674120#personal-protective-equipment-for-
handling-tin-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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